Cas no 70391-14-9 (6-(4-chlorophenyl)pyridazine-3-thiol)

• Product Name: 6-(4-chlorophenyl)pyridazine-3-thiol
• CAS No: 70391-14-9
• MF: C₁₀H₇ClN₂S
• MW: 222.693979501724
• CID: 4153013
• PubChem ID: 12493517
• Update Time: 2025-08-04

6-(4-chlorophenyl)pyridazine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinethione, 6-(4-chlorophenyl)-
• 6-(4-chlorophenyl)pyridazine-3-thiol
• ZIBIFNMJFUTOBW-UHFFFAOYSA-N
• SCHEMBL8682877
• F1967-1067
• CCG-358133
• 70391-14-9
• 3-(4-chlorophenyl)-1H-pyridazine-6-thione
• AKOS022307683
• 6-(4-chlorophenyl)-pyridazinthione

• Inchi： 1S/C10H7ClN2S/c11-8-3-1-7(2-4-8)9-5-6-10(14)13-12-9/h1-6H,(H,13,14)
• InChI Key： ZIBIFNMJFUTOBW-UHFFFAOYSA-N
• SMILES： C1(S)=NN=C(C2=CC=C(Cl)C=C2)C=C1

Computed Properties

• Exact Mass: 222.0018471Da
• Monoisotopic Mass: 222.0018471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(4-chlorophenyl)pyridazine-3-thiol

Introduction to 6-(4-chlorophenyl)pyridazine-3-thiol (CAS No. 70391-14-9)

6-(4-chlorophenyl)pyridazine-3-thiol (CAS No. 70391-14-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements associated with 6-(4-chlorophenyl)pyridazine-3-thiol.

Chemical Structure and Properties

The molecular formula of 6-(4-chlorophenyl)pyridazine-3-thiol is C₁₀H₇ClN₂S, and its molecular weight is 218.69 g/mol. The compound features a pyridazine ring substituted with a 4-chlorophenyl group and a thiol functional group. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The thiol group in 6-(4-chlorophenyl)pyridazine-3-thiol is highly reactive and can participate in a wide range of chemical reactions, including nucleophilic substitution, oxidation, and metal coordination. This reactivity makes the compound useful in the synthesis of more complex molecules and in the development of new materials. Additionally, the 4-chlorophenyl substituent provides electron-withdrawing effects that can influence the overall reactivity and stability of the molecule.

Biological Activities and Applications

6-(4-chlorophenyl)pyridazine-3-thiol has been extensively studied for its potential biological activities. One of the key areas of interest is its role as an antioxidant. The thiol group in the molecule can act as a reducing agent, scavenging free radicals and protecting cells from oxidative damage. This property makes it a promising candidate for the development of antioxidants that can be used in various therapeutic applications.

In addition to its antioxidant properties, 6-(4-chlorophenyl)pyridazine-3-thiol has shown potential as an anti-inflammatory agent. Recent studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This suggests that 6-(4-chlorophenyl)pyridazine-3-thiol could be developed into a novel anti-inflammatory drug for conditions such as arthritis and inflammatory bowel disease.

Clinical Research and Development

The potential therapeutic applications of 6-(4-chlorophenyl)pyridazine-3-thiol have led to increased interest in its clinical development. Several preclinical studies have been conducted to evaluate its safety and efficacy. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 6-(4-chlorophenyl)pyridazine-3-thiol on a mouse model of inflammatory bowel disease. The results showed that treatment with the compound significantly reduced inflammation and improved overall health outcomes. These findings provide strong evidence for the potential use of 6-(4-chlorophenyl)pyridazine-3-thiol in treating inflammatory diseases.

Synthesis and Production

The synthesis of 6-(4-chlorophenyl)pyridazine-3-thiol involves several steps, starting from readily available starting materials. One common synthetic route involves the reaction of 4-chlorobenzaldehyde with malononitrile to form an intermediate, which is then cyclized to form the pyridazine ring. The thiol group is introduced through a subsequent reaction with thiourea or another suitable reagent.

The production process for 6-(4-chlorophenyl)pyridazine-3-thiol can be optimized to achieve high yields and purity levels, making it suitable for large-scale manufacturing. This is crucial for ensuring that sufficient quantities of the compound are available for further research and clinical trials.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 6-(4-chlorophenyl)pyridazine-3-thiol holds great promise for advancing our understanding of its biological activities and potential therapeutic applications. Future studies should focus on elucidating the mechanisms by which this compound exerts its effects at the molecular level, as well as exploring its interactions with other drugs and biological systems.

In conclusion, 6-(4-chlorophenyl)pyridazine-3-thiol (CAS No. 70391-14-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an exciting candidate for further investigation and development into novel therapeutic agents.